ACT 373898
ACT 373898
Brand Name:
Vulcanchem
CAS No.:
1433875-14-9
VCID:
VC0105873
InChI:
InChI=1S/C15H17BrN4O5S/c1-2-7-19-26(23,24)20-14-13(10-3-5-11(16)6-4-10)15(18-9-17-14)25-8-12(21)22/h3-6,9,19H,2,7-8H2,1H3,(H,21,22)(H,17,18,20)
SMILES:
CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCC(=O)O)C2=CC=C(C=C2)Br
Molecular Formula:
C₁₅H₁₇BrN₄O₅S
Molecular Weight:
445.29
ACT 373898
CAS No.: 1433875-14-9
Reference Standards
VCID: VC0105873
Molecular Formula: C₁₅H₁₇BrN₄O₅S
Molecular Weight: 445.29
CAS No. | 1433875-14-9 |
---|---|
Product Name | ACT 373898 |
Molecular Formula | C₁₅H₁₇BrN₄O₅S |
Molecular Weight | 445.29 |
IUPAC Name | 2-[5-(4-bromophenyl)-6-(propylsulfamoylamino)pyrimidin-4-yl]oxyacetic acid |
Standard InChI | InChI=1S/C15H17BrN4O5S/c1-2-7-19-26(23,24)20-14-13(10-3-5-11(16)6-4-10)15(18-9-17-14)25-8-12(21)22/h3-6,9,19H,2,7-8H2,1H3,(H,21,22)(H,17,18,20) |
SMILES | CCCNS(=O)(=O)NC1=C(C(=NC=N1)OCC(=O)O)C2=CC=C(C=C2)Br |
Synonyms | 2-[[5-(4-Bromophenyl)-6-[[(propylamino)sulfonyl]amino]-4-pyrimidinyl]oxy]-acetic Acid; |
PubChem Compound | 129011924 |
Last Modified | Nov 11 2021 |
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